Cas no 194151-99-0 (5,6,7,8-tetrahydroquinolin-5-ol)

• Product Name: 5,6,7,8-tetrahydroquinolin-5-ol
• CAS No: 194151-99-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD01312582
• CID: 116530
• PubChem ID: 4598923
• Update Time: 2025-04-18

5,6,7,8-tetrahydroquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinol,5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro-5-Quinolinol
• 5-HYDROXY-5,6,7,8-TETRAHYDROQUINOLINE
• 5,6,7,8-tetrahydro-quinolin-5-ol
• 5-Hydroxy 5,6,7,8-tetrahydro-quinoline
• 5-hydroxy-(5,6,7,8)-tetrahydroquinoline
• AC1NEW1C
• FT-0692651
• H30050
• KB-43404
• SureCN2656448
• 5,6,7,8-tetrahydroquinolin-5-ol
• 5-Quinolinol,5,6,7,8-tetrahydro-(9CI)
• AKOS006278958
• LANQCUHPUQHIAO-UHFFFAOYSA-N
• MFCD01312582
• EN300-3457991
• 194151-99-0
• SCHEMBL2656448
• DTXSID00404726
• ZB0631
• CS-0213286
• Z1198156585
• 5-Quinolinol, 5,6,7,8-tetrahydro-

• MDL： MFCD01312582
• Inchi： 1S/C9H11NO/c11-9-5-1-4-8-7(9)3-2-6-10-8/h2-3,6,9,11H,1,4-5H2
• InChI Key： LANQCUHPUQHIAO-UHFFFAOYSA-N
• SMILES： OC1C2=CC=CN=C2CCC1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.179
• Boiling Point: 289.2°C at 760 mmHg
• Flash Point: 128.7°C
• Refractive Index: 1.59
• PSA: 33.12
• LogP: 1.45130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines